Cas no 2248346-96-3 (Ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate)

• Product Name: Ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate
• CAS No: 2248346-96-3
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5922489
• PubChem ID: 137940796
• Update Time: 2025-06-08

Ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate
• ethyl 2-[(piperidin-4-yl)methyl]furan-3-carboxylate
• 2248346-96-3
• EN300-6509321

• Inchi： 1S/C13H19NO3/c1-2-16-13(15)11-5-8-17-12(11)9-10-3-6-14-7-4-10/h5,8,10,14H,2-4,6-7,9H2,1H3
• InChI Key： JEXOSJQTWVQAJF-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)OCC)=C1CC1CCNCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.5Ų

Additional information on Ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate

Ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate (CAS No. 2248346-96-3): A Comprehensive Overview

Ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate (CAS No. 2248346-96-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The structure of ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate consists of a furan ring, a piperidine ring, and an ester group. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is known for its stability and reactivity in various chemical reactions. The piperidine ring, a six-membered saturated heterocycle with a nitrogen atom, imparts additional complexity and functionality to the molecule. The ester group, derived from ethyl alcohol and carboxylic acid, adds further versatility to the compound's chemical properties.

Recent studies have highlighted the pharmacological properties of ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. In vitro studies have shown that ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate exhibits strong antioxidant activity, making it a promising candidate for further investigation.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. Research has demonstrated that ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. This property could be particularly valuable in the treatment of inflammatory conditions like arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory effects, ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate has also shown promise in neuroprotective studies. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and promote neuronal survival, making it a potential therapeutic option for these debilitating conditions.

The synthesis of ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate involves several steps, including the formation of the furan ring, the introduction of the piperidine moiety, and the esterification reaction. These synthetic routes are well-documented in the literature and can be optimized for large-scale production. The ability to synthesize this compound efficiently is crucial for its potential commercialization and clinical application.

From a pharmacokinetic perspective, understanding the absorption, distribution, metabolism, and excretion (ADME) properties of ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate is essential for its development as a drug candidate. Preliminary studies suggest that this compound has favorable ADME properties, including good oral bioavailability and low toxicity. However, further research is needed to fully characterize its pharmacokinetic profile.

In conclusion, ethyl 2-(piperidin-4-ylmethyl)furan-3-carboxylate (CAS No. 2248346-96-3) represents a promising compound with diverse pharmacological activities. Its potential as an antioxidant, anti-inflammatory agent, and neuroprotective compound makes it an exciting target for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments for various diseases.